1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-hydroxy-2-methyl-4-(methylthio)butyl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)urea
• InChI: InChI=1S/C14H20N2O4S/c1-14(18,5-6-21-2)8-15-13(17)16-10-3-4-11-12(7-10)20-9-19-11/h3-4,7,18H,5-6,8-9H2,1-2H3,(H2,15,16,17)
• InChI Key: ZWAGRRSHQNEXAG-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNC(=O)NC1=CC2=C(C=C1)OCO2)O
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

1-(Benzo[d][1,3]dioxol-5-yl)-3-(2-hydroxy-2-methyl-4-(methylthio)butyl)urea is a compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as BDBU and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Scientific Research Applications

Antiacetylcholinesterase Activity

Flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas have been synthesized and assessed for antiacetylcholinesterase activity. This research aimed to optimize the spacer length linking two pharmacophoric moieties, suggesting potential applications in designing inhibitors for acetylcholinesterase, an enzyme involved in neurodegenerative diseases such as Alzheimer's (Vidaluc et al., 1995).

Iron(III) Complex-Forming Tendencies

The reaction of N-(benzyloxy)urea with various compounds under acidic conditions has been studied, leading to the synthesis of compounds that form complexes with iron(III). These findings may indicate potential applications in metal coordination chemistry and the design of metal-based therapeutic agents (Ohkanda et al., 1993).

Antimicrobial Agents

Aza-uracil derivatives have been synthesized and tested as antimicrobial agents, indicating potential applications in the development of new antibiotics or antiseptics (El‐Barbary et al., 2011).

Antioxidant Properties

The preparation and characterization of coumarin substituted heterocyclic compounds have shown high antioxidant activities. Such compounds could be used in the development of antioxidant therapies or as protective agents against oxidative stress (Abd-Almonuim et al., 2020).

Inhibition of Rho Associated Protein Kinases (ROCK1 and 2)

Pyridylthiazole-based ureas have been identified as potent ROCK inhibitors, a class of enzymes involved in various pathological processes, including cancer and cardiovascular diseases. This suggests potential applications in therapeutic agent development targeting these kinases (Pireddu et al., 2012).

Potential Anticancer Agents

1-Aryl-3-(2-chloroethyl) ureas have been synthesized and evaluated for their cytotoxicity on human adenocarcinoma cells, indicating potential applications in cancer therapy (Gaudreault et al., 1988).